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Compound of Interest

Compound Name: 2-Methylcyclohexyl acetate

Cat. No.: B1359852

This document provides essential safety and logistical information for the proper disposal of 2-
Methylcyclohexyl acetate, tailored for researchers, scientists, and drug development
professionals. Adherence to these procedures is critical for maintaining a safe laboratory
environment and ensuring regulatory compliance.

Quantitative Data Summary

The following table summarizes the key quantitative data for 2-Methylcyclohexyl acetate,
compiled from various safety data sheets. This information is crucial for assessing its hazards
and handling it safely.
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Property Value Source(s)

Physical Properties

Molecular Formula CoH1602 [1]
Molecular Weight 156.22 g/mol [11[2]
Appearance Clear, colorless liquid [3114]
Melting Point/Freezing Point <-31.6°C [41[5]
Boiling Point 186.2 °C at 102.4 kPa [4]
Flash Point 68 °C at 101.1 kPa [4]
Specific Gravity 0.947 - 0.951 at 20°C [3114]
Water Solubility 0.44 g/L at 20°C [4]
Vapor Pressure ;izlcPa at 20°C; 216 Pa at ]

Toxicity Data

Acute Dermal LD50 (Rat) > 2000 mg/kg bw [5]

Acute Inhalation LC50 (Rat) > 5.32 mg/L air [5]

Ecotoxicity Data

Fish (Cyprinus carpio) LC50 14 mg/L (96 h) [5]
Daphnia magna EC50 34 mg/L (48 h) [5]
Algae (Pseudokirchneriella
_ > 40 mg/L (72 h) [5]
subcapitata) EC50
Microorganisms (activated
100 mg/L (28 d) [5]

sludge) NOEC

Experimental Protocols: Disposal Procedures

The proper disposal of 2-Methylcyclohexyl acetate is paramount to ensure safety and
environmental protection. The following step-by-step procedures are based on established
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safety guidelines.
1. Personal Protective Equipment (PPE) and Safety Precautions:

e Engineering Controls: Handle 2-Methylcyclohexyl acetate in a well-ventilated area,
preferably within a chemical fume hood.[5] Ensure that eyewash stations and safety showers
are readily accessible.[6]

e Personal Protective Equipment:

[¢]

Eye Protection: Wear tightly sealed safety goggles or glasses with side shields.[3][6]

[e]

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile rubber).[3]

[e]

Body Protection: Wear a lab coat or other protective clothing to prevent skin contact.[5][6]

o

Respiratory Protection: If working outside of a fume hood or if vapor concentrations are
high, use a NIOSH/MSHA-approved respirator.[6]

2. Small Spills and Leaks:
e Immediate Actions:
o Evacuate non-essential personnel from the immediate area.[4][5]

o Eliminate all ignition sources, as 2-Methylcyclohexyl acetate is a combustible liquid.[2][5]
This includes turning off open flames and unplugging nearby electrical equipment.

o Ensure adequate ventilation.[5][6]
e Containment and Cleanup:

o Contain the spill using an inert absorbent material such as sand, earth, vermiculite, or
diatomite.[3][7] Do not use combustible materials like sawdust.

o Carefully collect the absorbed material and place it into a suitable, labeled container for
hazardous waste disposal.[7]
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o Clean the spill area thoroughly with soap and water.[6]
. Bulk Waste Disposal:

Waste Characterization: 2-Methylcyclohexyl acetate waste must be treated as hazardous
chemical waste.

Collection and Storage:

o Collect waste 2-Methylcyclohexyl acetate in a designated, properly labeled, and sealed
container. The container should be compatible with the chemical.

o Store the waste container in a cool, dry, and well-ventilated area, away from heat, ignition
sources, and incompatible materials such as strong oxidizing agents.[3][6]

Disposal Method:

o The primary recommended method for disposal is through a licensed chemical destruction
facility.[5]

o Controlled incineration with flue gas scrubbing is another acceptable method.[5]

o Do not dispose of 2-Methylcyclohexyl acetate down the drain or in regular trash.[3][7]
This can harm the environment and is against regulations.

. Contaminated Packaging Disposal:
Empty containers should be triple-rinsed (or the equivalent) with a suitable solvent.[5]
The rinsate should be collected and disposed of as hazardous waste.

After rinsing, the container can be punctured to prevent reuse and then disposed of in a
sanitary landfill or recycled, depending on local regulations.[5] Combustible packaging
materials may be incinerated.[5]

. Regulatory Compliance:
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 All disposal activities must be conducted in strict accordance with local, regional, and
national environmental regulations.[2][3][6] Consult your institution's Environmental Health
and Safety (EHS) department for specific guidance.

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 2-
Methylcyclohexyl acetate.
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Start: 2-Methylcyclohexyl Acetate for Disposal

Identify Waste Type
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4 Bulk Waste or Unused Product A
A4
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\
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A4 A 4
( Contain with Inert Absorbent ) (Collect in Labeled, Sealed Container)
Y Y
( Collect in Labeled Container) Store in Cool, Dry, Ventilated Area )
- AN J
4 Final Disposal )
\4

Transfer to Licensed Chemical Disposal Facility or Controlled Incineration

Click to download full resolution via product page

Caption: Disposal workflow for 2-Methylcyclohexyl acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Safe Disposal of 2-Methylcyclohexyl Acetate: A
Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1359852#2-methylcyclohexyl-acetate-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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